Cas no 68123-31-9 (benzofuran-3,6,7-triol triacetate)

benzofuran-3,6,7-triol triacetate structure
68123-31-9 structure
Product Name:benzofuran-3,6,7-triol triacetate
CAS No:68123-31-9
MF:C14H12O7
MW:292.240884780884
CID:968891
PubChem ID:106649
Update Time:2025-04-19

benzofuran-3,6,7-triol triacetate Chemical and Physical Properties

Names and Identifiers

    • benzofuran-3,6,7-triol triacetate
    • 1-benzofuran-3,6,7-triyl triacetate
    • 3,6,7-Benzofurantriol, 3,6,7-triacetate
    • 3,6,7-Benzofurantriol, triacetate
    • 3,6,7-Triacetoxycoumarone
    • 68123-31-9
    • Benzofuran-3,6,7-triyltriacetate
    • NS00059784
    • SCHEMBL10883607
    • EINECS 268-549-0
    • DTXSID10887162
    • Benzofuran-3,6,7-triyl triacetate
    • YHHAGKFFIBSYDQ-UHFFFAOYSA-N
    • Inchi: 1S/C14H12O7/c1-7(15)19-11-5-4-10-12(20-8(2)16)6-18-13(10)14(11)21-9(3)17/h4-6H,1-3H3
    • InChI Key: YHHAGKFFIBSYDQ-UHFFFAOYSA-N
    • SMILES: O1C=C(C2C=CC(=C(C1=2)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 346.08994
  • Monoisotopic Mass: 292.05830272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 92Ų

Experimental Properties

  • PSA: 185.73

benzofuran-3,6,7-triol triacetate Related Literature

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.